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Compound of Interest

Compound Name: Butralin

Cat. No.: B1668113 Get Quote

A detailed analysis of the ecotoxicological profiles of two dinitroaniline herbicides, Butralin and

Pendimethalin, reveals significant differences in their potency against algal species. This guide

provides a comparative overview of their toxicity, mode of action, and the experimental

protocols used for their assessment, aimed at researchers, scientists, and professionals in drug

and pesticide development.

Executive Summary
Butralin and Pendimethalin, both belonging to the dinitroaniline class of herbicides, are widely

used for pre-emergent control of grasses and broadleaf weeds. Their primary mode of action in

target plants is the inhibition of microtubule formation, which disrupts cell division and ultimately

leads to plant death. While effective as herbicides, their potential impact on non-target aquatic

organisms, particularly primary producers like algae, is a critical aspect of their environmental

risk assessment. This guide synthesizes available ecotoxicological data, focusing on their

effects on algae, to provide a clear and objective comparison.

Quantitative Ecotoxicity Data
The following table summarizes the key ecotoxicity endpoints for Butralin and Pendimethalin

on various algal species. These values, particularly the half-maximal effective concentration

(EC50) and the no-observed-effect concentration (NOEC), are crucial for understanding the

relative toxicity of these two herbicides.
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Herbicide
Algal
Species

Endpoint Value
Exposure
Duration

Reference

Butralin
Raphidocelis

subcapitata

EbC50

(Biomass)
0.12 mg/L 120 hours [1]

Pendimethali

n

Algae

(Geometric

Mean)

NOEC
0.011 mg/L

(11 µg/L)
- [2][3][4]

Pendimethali

n

Skeletonema

costatum
EC50

0.013 mg/L

(13 µg/L)
72 hours [2]

Pendimethali

n

Raphidocelis

subcapitata
EC50

0.179 mg/L

(179 µg/L)
96 hours

Pendimethali

n

Chlorella

vulgaris
EC50

0.281 mg/L

(281 µg/L)
96 hours

Pendimethali

n

Chlorella

pyrenoidosa
EC50

0.394 mg/L

(394 µg/L)
96 hours

Pendimethali

n

Scenedesmu

s obliquus
EC50

0.490 mg/L

(490 µg/L)
96 hours

Mode of Action: Disruption of Microtubule Assembly
Both Butralin and Pendimethalin share a common mode of action. As dinitroaniline herbicides,

they interfere with the formation of microtubules, which are essential components of the

cytoskeleton in eukaryotic cells. Microtubules play a critical role in various cellular processes,

including cell division (mitosis), cell wall formation, and maintaining cell shape.

By binding to tubulin, the protein subunit of microtubules, these herbicides inhibit its

polymerization into functional microtubules. This disruption of the mitotic spindle apparatus

prevents the proper segregation of chromosomes during cell division, leading to abnormal cell

development and ultimately inhibiting the growth of susceptible organisms, including algae.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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